Cas no 2034303-69-8 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• CAS No: 2034303-69-8
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 5824992
• PubChem ID: 121021168
• Update Time: 2025-07-21

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide
• F6556-1917
• 2034303-69-8
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(1-methyl-1H-indol-5-yl)ethyl]ethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(1-methylindol-5-yl)ethyl]oxamide
• AKOS026696925
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(1-methyl-1H-indol-5-yl)ethyl)oxalamide

• Inchi： 1S/C21H27N3O2/c1-24-14-11-18-15-17(7-8-19(18)24)10-13-23-21(26)20(25)22-12-9-16-5-3-2-4-6-16/h5,7-8,11,14-15H,2-4,6,9-10,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key： IWTLAWDNEDTMJE-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC2=C(C=CN2C)C=1)=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide (CAS No. 2034303-69-8): An Emerging Compound in Medicinal Chemistry

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide (CAS No. 2034303-69-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a diamide derivative with a cyclohexenyl and an indole moiety, which are both known for their biological activities. The combination of these functional groups in a single molecule offers a promising platform for the development of new pharmaceutical agents.

The cyclohexenyl group in N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide contributes to the compound's stability and lipophilicity, which are crucial for its ability to cross biological membranes and reach target sites within cells. This property is particularly important in the context of drug delivery, where the ability to penetrate cellular barriers can significantly enhance the efficacy of a therapeutic agent.

The indole moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its diverse biological activities. Indoles are found in many natural products and synthetic compounds with various therapeutic applications, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of an indole group in N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation.

Recent research has focused on the potential of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings are particularly significant given the increasing prevalence of inflammatory diseases and the need for new and effective treatments. The mechanism by which N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-yl)ethylethanediamide exerts its anti-inflammatory effects is not yet fully understood, but it is believed to involve modulation of signaling pathways such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(1-methyl-1H-indol-5-y l)ethylethanediamide has also shown promise as an anti-cancer agent. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that N'-2-(cyclohex - 1 - en - 1 - yl ) eth yl - N - 2 - ( 1 - methyl - 1 H - indol - 5 - yl ) eth yl ethane diam ide could be a potential lead compound for the development of new cancer therapeutics.

The diamide structure of N'-2-(cyclohex - 1 - en - 1 - yl ) eth yl - N - 2 - ( 1 - methyl - 1 H - indol - 5 - yl ) eth yl ethane diam ide also plays a crucial role in its biological activity. Diamides are known to form hydrogen bonds with target proteins, which can enhance their binding affinity and specificity. This property is particularly important in drug design, where high binding affinity is often correlated with improved therapeutic efficacy and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N'-2-(cyclohexenyl)ethyl-N-[2-(methylindolyl)]ethylethanediamide in various disease models. Early results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans.

In conclusion, N'-2-(cyclohexenyl)ethyl-N-[2-(methylindolyl)]ethylethanediamide (CAS No. 2034303-69-8) represents an exciting new direction in medicinal chemistry. Its unique combination of structural features and biological activities makes it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research will continue to elucidate the full potential of this compound and pave the way for its future clinical applications.